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Introduction
Bis(triphenylsilyl)chromate, [(C₆H₅)₃SiO]₂CrO₂, is a chromium(VI) reagent notable for its

applications in the oxidative cleavage of olefins and as a catalyst in ethylene polymerization.[1]

[2] Its bulky triphenylsilyl groups render it soluble in many organic solvents, and it offers an

alternative to other chromium-based oxidants.[3] While the term "selective oxidation" can

encompass a variety of transformations such as epoxidation and allylic oxidation, the primary

and well-documented utility of bis(triphenylsilyl)chromate in the context of olefin

functionalization is oxidative cleavage. This document provides detailed protocols for the

preparation and use of this reagent, summarizes its known reactivity with olefins, and

discusses the mechanistic aspects of the transformation.

Applications
The primary applications of bis(triphenylsilyl)chromate in organic synthesis and polymer

chemistry include:

Oxidative Cleavage of Olefins: The reagent cleaves carbon-carbon double bonds to yield

corresponding aldehydes and ketones. This can be a useful synthetic tool for the
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degradation of larger molecules or the synthesis of carbonyl-containing compounds from

olefin precursors.

Ethylene Polymerization: Bis(triphenylsilyl)chromate is also known to catalyze the

polymerization of ethylene.[4]

It is important to note that while many chromium(VI) reagents are known for a variety of

oxidative transformations, the use of bis(triphenylsilyl)chromate for selective epoxidation or

allylic oxidation of olefins is not well-documented in the reviewed literature. For these

transformations, other reagents and catalytic systems are generally preferred.[5]

Data Presentation
The following table summarizes the reported outcomes of the reaction of

bis(triphenylsilyl)chromate with various olefin substrates. Due to the limited systematic

studies available, the data is based on representative examples found in the literature.

Substrate
Reaction
Conditions

Products Notes

Cyclohexene
CCl₄, sealed tube, 5

days

Oxidative cleavage

products

The primary reaction

is the cleavage of the

double bond.

Styrene CCl₄, reflux, 24 hr
Benzaldehyde,

Formaldehyde

Demonstrates the

cleavage of a terminal

double bond.

trans-Stilbene CCl₄, reflux Benzaldehyde

Cleavage of an

internal, symmetrically

substituted double

bond.

Experimental Protocols
Caution: Chromium(VI) compounds are toxic and carcinogenic.[6][7] All manipulations should

be performed in a well-ventilated fume hood, and appropriate personal protective equipment

(gloves, safety glasses, lab coat) should be worn.
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Protocol 1: Preparation of Bis(triphenylsilyl)chromate
This protocol is adapted from the literature and provides a method for the synthesis of the

reagent.

Materials:

Triphenylsilanol

Chromium trioxide (CrO₃)

Anhydrous magnesium sulfate (MgSO₄)

Carbon tetrachloride (CCl₄)

Heptane

Procedure:

In a light-tight flask, combine triphenylsilanol (0.054 mol), chromium trioxide (0.15 mol), and

anhydrous magnesium sulfate (5.0 g) in 450 mL of carbon tetrachloride.

Shake the mixture at room temperature for 24 hours.

Filter the red-orange mixture to remove the solid residues.

Evaporate the carbon tetrachloride from the filtrate under reduced pressure.

Recrystallize the resulting dark residue from hot heptane to obtain orange needles of

bis(triphenylsilyl)chromate.

The reported melting point is 159 °C (with decomposition).[4]

Protocol 2: General Procedure for the Oxidative
Cleavage of Olefins
This protocol provides a general method for the reaction of bis(triphenylsilyl)chromate with

an olefin, using cyclohexene as an example.
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Materials:

Bis(triphenylsilyl)chromate

Olefin substrate (e.g., cyclohexene)

Carbon tetrachloride (CCl₄)

Procedure:

In a sealed tube, dissolve bis(triphenylsilyl)chromate (5.05 mmol) in 5 mL of carbon

tetrachloride.

Add the olefin substrate (e.g., cyclohexene, 12.9 mmol) to the solution.

Seal the tube and agitate the reaction mixture for a period of up to 5 days at room

temperature. Reaction times may vary depending on the substrate.

Upon completion of the reaction, the mixture can be worked up by centrifugation to remove

the reduced chromium species.

The supernatant containing the organic products can then be analyzed and purified by

standard methods such as chromatography.

Mandatory Visualization
Proposed Reaction Mechanism for Oxidative Cleavage
The mechanism for the oxidative cleavage of olefins by chromium(VI) reagents is believed to

proceed through the formation of a chromate ester intermediate.[8] This is followed by a

rearrangement and fragmentation to yield the carbonyl products.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1148569?utm_src=pdf-body
https://www.benchchem.com/product/b1148569?utm_src=pdf-body
https://www.vanderbilt.edu/AnS/Chemistry/Rizzo/chem223/Oxidations.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Intermediate Formation

Products

Olefin
(R1R2C=CR3R4)

[3+2] Cycloaddition
Intermediate

Reaction with
Chromate

Bis(triphenylsilyl)chromate
[(Ph3SiO)2CrO2]

Carbonyl 1
(R1R2C=O)

Fragmentation

Carbonyl 2
(R3R4C=O)

Reduced Chromium
Species

Click to download full resolution via product page

Caption: Proposed workflow for the oxidative cleavage of an olefin by

bis(triphenylsilyl)chromate.

Experimental Workflow for Olefin Oxidation
The following diagram illustrates the general laboratory workflow for carrying out the selective

oxidation of an olefin using bis(triphenylsilyl)chromate.
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Caption: General experimental workflow for olefin oxidation using bis(triphenylsilyl)chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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